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Compound of Interest

Compound Name: GR 94800

Cat. No.: B1672131 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe and

compliant disposal of GR 94800, a potent and selective tachykinin NK2 receptor antagonist.

Adherence to these protocols is vital to ensure a safe laboratory environment and to comply

with institutional and regulatory standards.

I. Understanding the Compound: GR 94800
GR 94800 is a peptide-like molecule that is often supplied as a trifluoroacetate (TFA) salt.[1]

The trifluoroacetic acid component introduces specific hazards that must be addressed during

the disposal process. Due to its biological activity as a receptor antagonist, it should be

handled as a potentially bioactive chemical waste.

II. Core Principles of Chemical Waste Management
Before detailing the specific procedures for GR 94800, it is essential to be familiar with the

foundational principles of laboratory chemical waste management. These guidelines are

derived from established safety protocols and are designed to minimize risks to personnel and

the environment.

Waste Minimization: The most effective way to manage waste is to minimize its generation.

This can be achieved by carefully planning experiments to use the smallest feasible

quantities of GR 94800.
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Segregation: Never mix different types of chemical waste. Incompatible chemicals can react

violently, producing heat, toxic gases, or explosions. GR 94800 waste should be collected in

a designated container, separate from other waste streams.

Proper Labeling: All waste containers must be clearly and accurately labeled with their

contents. This is crucial for safe handling and proper disposal by your institution's

environmental health and safety (EHS) department.

Container Management: Waste containers should be made of a material compatible with the

chemical waste they hold. They must be kept securely closed except when adding waste and

stored in a designated satellite accumulation area (SAA).

III. Proper Disposal Procedures for GR 94800
The following step-by-step guide outlines the operational and disposal plan for GR 94800.

Step 1: Personal Protective Equipment (PPE)

Before handling GR 94800 or its waste, ensure you are wearing the appropriate personal

protective equipment:

Safety goggles or a face shield

Chemical-resistant gloves (nitrile or neoprene are generally suitable)

A laboratory coat

Step 2: Waste Collection

Solid Waste: Collect any solid GR 94800 waste, such as unused compound or contaminated

consumables (e.g., weighing paper, pipette tips), in a designated, leak-proof, and clearly

labeled solid waste container.

Liquid Waste: Solutions containing GR 94800 should be collected in a separate, sealed, and

clearly labeled liquid waste container. The container should be compatible with the solvents

used. Given that GR 94800 is often dissolved in organic solvents, a high-density

polyethylene (HDPE) or glass container is recommended.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1672131?utm_src=pdf-body
https://www.benchchem.com/product/b1672131?utm_src=pdf-body
https://www.benchchem.com/product/b1672131?utm_src=pdf-body
https://www.benchchem.com/product/b1672131?utm_src=pdf-body
https://www.benchchem.com/product/b1672131?utm_src=pdf-body
https://www.benchchem.com/product/b1672131?utm_src=pdf-body
https://www.benchchem.com/product/b1672131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sharps Waste: Needles, syringes, or other sharps contaminated with GR 94800 must be

disposed of in a designated sharps container.

Step 3: Labeling the Waste Container

Properly label the waste container immediately upon starting waste collection. The label should

include:

The words "Hazardous Waste"

The full chemical name: "GR 94800 (trifluoroacetate salt)"

The concentration of GR 94800 and the solvent(s) used

The date the waste was first added to the container

The name of the principal investigator or laboratory contact

Step 4: Storage of Waste

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory. The SAA should be:

At or near the point of waste generation

Under the control of the laboratory personnel

Away from drains and sources of ignition

Step 5: Arranging for Disposal

Once the waste container is full or has been in storage for a period defined by your institution's

policy (typically not exceeding one year), contact your institution's Environmental Health and

Safety (EHS) department to arrange for pickup and disposal. Do not attempt to dispose of GR
94800 waste down the drain or in the regular trash.

IV. Quantitative Data Summary
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While specific quantitative data for GR 94800's disposal parameters are not readily available,

the following table summarizes key information based on its chemical nature as a peptide-like

compound and a trifluoroacetate salt.

Property Value/Information

Chemical Name GR 94800 (trifluoroacetate salt)

CAS Number 141636-65-9 (for the parent compound)

Molecular Formula C49H61N9O8 (for the parent compound)

Solubility

Soluble in ethanol to 4 mg/ml.[2] Solubility in

other solvents should be determined on a small

scale.

Primary Hazard
Bioactive compound. The trifluoroacetate salt

will be corrosive.

Incompatible Materials Strong oxidizing agents, strong bases.

Disposal Method

Collection in a designated hazardous waste

container for incineration or other approved

disposal methods by a licensed waste disposal

facility. Do not dispose of in sewer or trash.

V. Experimental Protocols Cited
The procedures outlined in this guide are based on standard laboratory chemical waste

management protocols as described by various university and regulatory guidelines.[3][4][5]

These protocols are designed to be broadly applicable to a wide range of laboratory chemicals,

including bioactive compounds like GR 94800.

VI. Logical Workflow for GR 94800 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of GR 94800.
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GR 94800 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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